1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H20N2O2/c1-10-4-3-5-11(2)15(10)17-16(20)12-8-14(19)18(9-12)13-6-7-13/h3-5,12-13H,6-9H2,1-2H3,(H,17,20)
• InChI Key: GGOOOVGMAYYZIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2CC(=O)N(C2)C3CC3
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders, including epilepsy, addiction, and anxiety.

Mechanism of Action

1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide acts by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA, a neurotransmitter that plays a key role in the regulation of neuronal excitability. By inhibiting GABA transaminase, 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide increases the levels of GABA in the brain, leading to increased inhibition of neuronal activity and a reduction in seizure activity.
Biochemical and Physiological Effects
1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. These include increased levels of GABA in the brain, reduced seizure activity, enhanced cognitive function and memory, and reduced anxiety and addiction behavior.

Advantages and Limitations for Lab Experiments

1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has several advantages for use in laboratory experiments. It is a highly selective inhibitor of GABA transaminase, which makes it a useful tool for studying the role of GABA in various neurological disorders. However, one limitation of 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is its relatively short half-life, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is the development of more potent and selective GABA transaminase inhibitors that can be used for therapeutic purposes. Another area of interest is the investigation of the long-term effects of 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide on neuronal function and behavior. Additionally, there is a need for further research on the safety and efficacy of 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide in clinical trials.

Synthesis Methods

1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide can be synthesized through a multistep process involving the reaction of 2,6-dimethylphenylhydrazine with cyclopropanecarboxylic acid, followed by the reaction of the resulting intermediate with 3-oxo-5-pyrrolidinecarboxylic acid. The final product is obtained through a purification process involving recrystallization and column chromatography.

Scientific Research Applications

1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders. Preclinical studies have shown that 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide exhibits anticonvulsant, anxiolytic, and anti-addictive properties. In addition, 1-cyclopropyl-N-(2,6-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to enhance cognitive function and memory in animal models.